![molecular formula C9H9N3O B1352223 (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine CAS No. 90564-77-5](/img/structure/B1352223.png)
(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine
Overview
Description
“(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine” is a compound with the molecular formula C9H9N3O . It is a member of the oxadiazole family, which are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom . Oxadiazoles have been utilized in a wide range of applications due to their potential as high-energy molecules, ionic salts, and pharmaceutical compounds .
Molecular Structure Analysis
The molecular structure of “this compound” includes a phenyl group attached to the 3-position of the 1,2,4-oxadiazol-5-yl group . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 175.19 g/mol . It has one hydrogen bond donor and four hydrogen bond acceptors. The compound has a rotatable bond count of 2 and a complexity of 159 .Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : The compound 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, a derivative of (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine, was synthesized using p-Toluic hydrazide and glycine through polyphosphoric acid condensation. This process was noted for its high yield and the compound was characterized using various spectroscopic techniques (Shimoga, Shin, & Kim, 2018).
Spectral Characterization : In another study, 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized and characterized using UV-Vis, FTIR, DSC, 13C/1H-NMR, and mass spectrometric techniques. This emphasizes the importance of various spectroscopic methods in understanding the structural and physical properties of such compounds (Shimoga, Shin, & Kim, 2018).
Biomedical Applications
- Cytotoxic Agents : A series of N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines, closely related to this compound, were synthesized and evaluated for their anti-tumor potential. Some compounds exhibited significant cytotoxic activity against various cancer cell lines, with better activity than the reference drug doxorubicin in certain cases (Ramazani et al., 2014).
- Antimicrobial Activity : Various derivatives of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine, which are structurally similar to this compound, were synthesized and found to exhibit variable degrees of antibacterial and antifungal activities (Visagaperumal et al., 2010).
Chemical Structure and Properties
- Crystal Packing Analysis : A study on the crystal packing of 1,2,4-oxadiazole derivatives, including compounds structurally related to this compound, revealed the role of non-covalent interactions in their supramolecular architectures. This analysis helped in understanding the molecular conformations and interactions critical for their stability (Sharma, Mohan, Gangwar, & Chopra, 2019).
Future Directions
properties
IUPAC Name |
(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c10-6-8-11-9(12-13-8)7-4-2-1-3-5-7/h1-5H,6,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFBMJBDECSEYCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10920321 | |
Record name | 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10920321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90564-77-5 | |
Record name | 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10920321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Aminomethyl-3-(phenyl)-[1,2,4]oxadiazole; hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.